Cas no 2137983-97-0 (rac-(1R,8S)-5-oxa-4-azatricyclo6.2.1.0,2,6undeca-2(6),3-dien-3-ylmethanethiol)

• Product Name: rac-(1R,8S)-5-oxa-4-azatricyclo6.2.1.0,2,6undeca-2(6),3-dien-3-ylmethanethiol
• CAS No: 2137983-97-0
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 6317766
• PubChem ID: 165960638
• Update Time: 2025-10-22

rac-(1R,8S)-5-oxa-4-azatricyclo6.2.1.0,2,6undeca-2(6),3-dien-3-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,8S)-5-oxa-4-azatricyclo6.2.1.0,2,6undeca-2(6),3-dien-3-ylmethanethiol
• rac-[(1R,8S)-5-oxa-4-azatricyclo[6.2.1.0,2,6]undeca-2(6),3-dien-3-yl]methanethiol
• EN300-1117293
• 2137983-97-0

• Inchi： 1S/C10H13NOS/c13-5-8-10-7-2-1-6(3-7)4-9(10)12-11-8/h6-7,13H,1-5H2/t6-,7+/m1/s1
• InChI Key： MMBLDNCVQPYFDS-RQJHMYQMSA-N
• SMILES： SCC1C2=C(C[C@@H]3CC[C@H]2C3)ON=1

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 27Ų

Additional information on rac-(1R,8S)-5-oxa-4-azatricyclo6.2.1.0,2,6undeca-2(6),3-dien-3-ylmethanethiol

Recent Advances in the Study of rac-(1R,8S)-5-oxa-4-azatricyclo[6.2.1.0,2,6]undeca-2(6),3-dien-3-ylmethanethiol (CAS: 2137983-97-0)

The compound rac-(1R,8S)-5-oxa-4-azatricyclo[6.2.1.0,2,6]undeca-2(6),3-dien-3-ylmethanethiol (CAS: 2137983-97-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic thiol derivative, characterized by its unique tricyclic scaffold, has shown promising potential in various therapeutic applications, including but not limited to enzyme inhibition, drug delivery, and targeted therapy. Recent studies have focused on elucidating its molecular interactions, synthetic pathways, and pharmacological properties, making it a compound of considerable interest for further investigation.

One of the key areas of research involving this compound is its role as a potential enzyme inhibitor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that rac-(1R,8S)-5-oxa-4-azatricyclo[6.2.1.0,2,6]undeca-2(6),3-dien-3-ylmethanethiol exhibits strong inhibitory activity against certain cysteine proteases, which are implicated in a variety of pathological conditions, including cancer and neurodegenerative diseases. The study utilized X-ray crystallography and molecular docking simulations to reveal the compound's binding mechanism, highlighting its ability to form covalent bonds with the active-site cysteine residues of the target enzymes.

In addition to its inhibitory properties, the synthetic accessibility of rac-(1R,8S)-5-oxa-4-azatricyclo[6.2.1.0,2,6]undeca-2(6),3-dien-3-ylmethanethiol has been a focal point of recent research. A team from the University of Cambridge reported a novel, high-yield synthesis route for this compound in Organic Letters (2023), employing a cascade cyclization strategy that significantly reduces the number of synthetic steps compared to traditional methods. This advancement not only enhances the compound's feasibility for large-scale production but also opens doors for the development of structurally related analogs with improved pharmacological profiles.

Furthermore, the compound's potential in drug delivery systems has been explored in a recent ACS Nano publication (2024). Researchers functionalized rac-(1R,8S)-5-oxa-4-azatricyclo[6.2.1.0,2,6]undeca-2(6),3-dien-3-ylmethanethiol with polyethylene glycol (PEG) chains to create a thiol-reactive nanocarrier capable of targeted drug delivery. The study demonstrated enhanced tumor accumulation and reduced off-target effects in murine models, suggesting its utility in precision medicine applications.

Despite these promising developments, challenges remain in the clinical translation of rac-(1R,8S)-5-oxa-4-azatricyclo[6.2.1.0,2,6]undeca-2(6),3-dien-3-ylmethanethiol. Issues such as metabolic stability, potential toxicity, and formulation optimization are currently under investigation. Ongoing preclinical studies aim to address these hurdles, with preliminary results expected in late 2024. The compound's versatility and unique structural features continue to make it a valuable candidate for multidisciplinary research in chemical biology and drug development.

In conclusion, rac-(1R,8S)-5-oxa-4-azatricyclo[6.2.1.0,2,6]undeca-2(6),3-dien-3-ylmethanethiol (CAS: 2137983-97-0) represents a compelling case study in the intersection of synthetic chemistry and therapeutic innovation. Its recent applications in enzyme inhibition, synthetic methodology, and nanomedicine underscore its broad potential, while highlighting the need for further research to fully realize its clinical benefits.